Cas no 1240529-55-8 (2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate
• CAS No: 1240529-55-8
• MF: C₁₂H₉F₃N₄O₂
• MW: 298.220672369003
• CID: 5053524
• Update Time: 2025-07-15

2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate
• NE59066
• Z1238546102
• 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate

• Inchi： 1S/C12H9F3N4O2/c13-12(14,15)7-21-11(20)18-10-17-9(6-16-19-10)8-4-2-1-3-5-8/h1-6H,7H2,(H,17,18,19,20)
• InChI Key： NHPXLWBHMNIUMO-UHFFFAOYSA-N
• SMILES： FC(COC(NC1=NN=CC(C2C=CC=CC=2)=N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.9
• Topological Polar Surface Area: 77

Additional information on 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate

2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate (CAS No. 1240529-55-8): An Overview of a Promising Compound in Medicinal Chemistry

2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate (CAS No. 1240529-55-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazinyl carbamates and is characterized by the presence of a trifluoromethyl group and a phenyl-substituted triazinyl moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various pharmaceutical research endeavors.

The trifluoromethyl group is known for its electron-withdrawing effect and lipophilic nature, which can significantly influence the pharmacokinetic properties of the compound. This group has been widely used in drug design to enhance metabolic stability and improve bioavailability. The phenyl-substituted triazinyl moiety, on the other hand, contributes to the compound's binding affinity and selectivity towards specific biological targets. These structural features collectively enhance the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves selective binding to the active site of the enzyme, thereby disrupting its catalytic function.

In addition to its enzymatic inhibition properties, 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate has also shown promise in modulating receptor activity. Research conducted at a leading pharmaceutical institute revealed that this compound can act as a partial agonist or antagonist at certain G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug development. The ability of 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate to modulate GPCR activity opens up new avenues for therapeutic intervention in conditions such as cardiovascular diseases and psychiatric disorders.

The pharmacokinetic profile of 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate has been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and low toxicity in animal models. These attributes are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant adverse reactions.

Clinical trials are currently underway to further investigate the safety and efficacy of 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major safety concerns reported. The next phase will focus on evaluating the compound's therapeutic potential in specific disease indications.

In conclusion, 2,2,2-Trifluoroethyl N-(5-phenyl-1,2,4-triazin-3-yl)carbamate (CAS No. 1240529-55-8) represents a promising lead molecule with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating various diseases make it an exciting area of ongoing research in medicinal chemistry. As more data become available from clinical trials and further studies, this compound may pave the way for new therapeutic options in the future.